Cas no 104380-10-1 (Benzene,1,2,5-trichloro-3-(methylsulfonyl)-)
104380-10-1 structure
Product Name:Benzene,1,2,5-trichloro-3-(methylsulfonyl)-
CAS No:104380-10-1
MF:C7H5Cl3O2S
MW:259.537398099899
CID:172507
PubChem ID:128553
Update Time:2025-04-19
Benzene,1,2,5-trichloro-3-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,5-trichloro-3-(methylsulfonyl)-
- 1,2,5-trichloro-3-methylsulfonylbenzene
- 2,3,5-trichlorophenyl methyl sulfone
- 1,2,5-Trichloro-3-(methylsulfonyl)benzene
- 2,3,5-Tpms
- AC1L2U00
- ACMC-1C5E4
- AG-D-16560
- CTK4A3003
- DTXSID90146441
- SCHEMBL16316759
- 104380-10-1
- Benzene, 1,2,5-trichloro-3-(methylsulfonyl)-
-
- Inchi: 1S/C7H5Cl3O2S/c1-13(11,12)6-3-4(8)2-5(9)7(6)10/h2-3H,1H3
- InChI Key: PLCYRPLOLJUFSE-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1S(C)(=O)=O)Cl)Cl
Computed Properties
- Exact Mass: 257.90775
- Monoisotopic Mass: 257.907583
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 42.5
Experimental Properties
- Density: 1.553
- Boiling Point: 412.9°C at 760 mmHg
- Flash Point: 203.5°C
- Refractive Index: 1.568
- PSA: 34.14
- LogP: 4.13110
Benzene,1,2,5-trichloro-3-(methylsulfonyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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